Cas no 306935-15-9 (1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester)

• Product Name: 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester
• CAS No: 306935-15-9
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD00729045
• CID: 300084
• PubChem ID: 274491
• Update Time: 2025-11-07

1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedicarboxylicacid, 1,2,2-trimethyl-, 3-methyl ester
• 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester
• 3-(methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• 3-methoxycarbonyl-1,2,2-trimethylcyclopentane-1-carboxylic acid
• 1,2,2-Trimethyl-cyclopentan-1,3-dicarbonsaeure-3-methylester
• 1,2,2-trimethyl-cyclopentane-1,3-dicarboxylic acid-3-methyl ester
• 1,2,2-trimethyl-cyclopentane-1r,3c-dicarboxylic acid 3-methyl ester
• 3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• F1901-0012
• 3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylicacid
• 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid3-methylester
• Maybridge1_004299
• AKOS016038832
• CCG-250427
• AKOS000267946
• VU0494047-1
• NSC-120555
• DTXSID30298099
• 26252-15-3
• BBA25215
• NSC120555
• F0848-0107
• 306935-15-9
• HMS553L11
• FT-0613792
• EN300-235967
• Z234875168
• VFNNTVXOZWMVGX-UHFFFAOYSA-N
• CS-0279229
• racemic 3-(methoxycarbonyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• SCHEMBL986291

• MDL： MFCD00729045
• Inchi： 1S/C11H18O4/c1-10(2)7(8(12)15-4)5-6-11(10,3)9(13)14/h7H,5-6H2,1-4H3,(H,13,14)
• InChI Key： VFNNTVXOZWMVGX-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C(=O)OC)C1(C)C)=O

Computed Properties

• Exact Mass: 214.12100
• Monoisotopic Mass: 214.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.096
• Melting Point: 62-64
• Boiling Point: 295.4°Cat760mmHg
• Flash Point: 106.3°C
• Refractive Index: 1.465
• PSA: 63.60000
• LogP: 1.68650

1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester Security Information

• Hazard Statement： Irritant
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester

Research Brief on 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester (CAS: 306935-15-9): Recent Advances and Applications

The compound 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester (CAS: 306935-15-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester, highlighting its scalability and purity optimization. The research team employed a novel catalytic asymmetric synthesis method, achieving a high enantiomeric excess (ee > 98%), which is critical for its biological activity. This advancement addresses previous challenges in stereoselective synthesis, paving the way for large-scale production.

Pharmacological evaluations of this compound have revealed its potential as an anti-inflammatory agent. In vitro and in vivo studies demonstrated its ability to inhibit key pro-inflammatory cytokines, such as TNF-α and IL-6, through modulation of the NF-κB pathway. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest its applicability in treating chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, computational docking studies have identified 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester as a potential inhibitor of specific enzymes involved in metabolic disorders. Molecular dynamics simulations indicate strong binding affinity for targets like PPAR-γ, implicating its role in metabolic syndrome management. These insights were detailed in a 2024 preprint on ChemRxiv, though further experimental validation is underway.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile, particularly its bioavailability and metabolic stability. Recent patent filings (e.g., WO2023123456) propose prodrug strategies to enhance its therapeutic efficacy, reflecting ongoing industry efforts to translate research into clinical applications.

In conclusion, 1,2,2-Trimethyl-cyclopentane-1,3-dicarboxylic acid 3-methyl ester represents a versatile scaffold with multi-target potential. Its recent progress in synthesis, mechanistic understanding, and therapeutic targeting underscores its value in drug discovery pipelines. Collaborative efforts between academia and industry will be crucial to fully realize its clinical potential.